Cas no 165451-52-5 (3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic acid)

• Product Name: 3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic acid
• CAS No: 165451-52-5
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5579710
• PubChem ID: 582733
• Update Time: 2025-05-23

3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic acid
• L-Tryptophan, N-(2-methyl-1-oxopropyl)-

• Inchi： 1S/C15H18N2O3/c1-9(2)14(18)17-13(15(19)20)7-10-8-16-12-6-4-3-5-11(10)12/h3-6,8-9,13,16H,7H2,1-2H3,(H,17,18)(H,19,20)/t13-/m0/s1
• InChI Key： GETUXIPWHYHOME-ZDUSSCGKSA-N
• SMILES： C(O)(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)C(C)C

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 577.1±45.0 °C(Predicted)
• pka: 3.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic acid

Professional Introduction to 3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic Acid (CAS No. 165451-52-5)

3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic acid, with the CAS number 165451-52-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in various biochemical pathways and drug development. The presence of a tryptamine moiety (1H-indol-3-yl) and an amide functional group (2-(2-methylpropanamido)) makes it a versatile candidate for further investigation, particularly in the context of medicinal chemistry and bioactivity studies.

The compound's structure consists of a propanoic acid backbone, modified at the third carbon with an indole ring and at the second carbon with an N-substituted amide. This configuration suggests possible interactions with biological targets such as enzymes and receptors, which are critical for drug design. The tryptamine moiety, known for its role in neurotransmitter systems, adds another layer of complexity to its pharmacological profile. Recent studies have highlighted the importance of indole derivatives in developing treatments for neurological disorders, cancer, and inflammation-related conditions.

In the realm of drug discovery, 3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic acid represents a promising scaffold for generating novel therapeutic agents. The indole ring is a well-documented pharmacophore found in numerous bioactive molecules, including several FDA-approved drugs. Its ability to modulate various biological processes makes it an attractive component in medicinal chemistry. For instance, indole derivatives have been shown to exhibit anti-inflammatory, antioxidant, and antimicrobial properties, underscoring their therapeutic potential.

The amide group in the molecule introduces additional functionality that can be exploited for drug design. Amides are common in bioactive compounds due to their stability and ability to form hydrogen bonds with biological targets. The specific substitution pattern in this compound, with a 2-methylpropyl amine group, may influence its solubility and metabolic stability, factors that are crucial for drug efficacy and safety. Computational modeling studies have suggested that this structural motif could interact with proteins involved in signal transduction pathways, potentially leading to new therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic acid. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to construct the indole core and introduce the amide functionality with high precision. These synthetic strategies not only facilitate the production of this compound but also allow for structural modifications to optimize its pharmacological properties.

The biological activity of 3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic acid has been explored in several preclinical studies. Initial findings indicate that it may possess inhibitory effects on certain enzymes implicated in disease progression. For example, studies have shown that indole derivatives can modulate cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, the tryptamine moiety has been associated with interactions with serotonin receptors, suggesting potential applications in treating mood disorders.

The compound's potential therapeutic applications extend beyond inflammation and mood regulation. Research has hinted at its role in cancer chemoprevention due to its ability to induce apoptosis in certain cancer cell lines. The exact mechanisms by which it exerts these effects are still under investigation but may involve modulation of signaling pathways such as MAPK and PI3K/Akt. These pathways are frequently dysregulated in cancers and represent valid targets for therapeutic intervention.

In conclusion, 3-(1H-indol-3-yl)-2-(2-methylpropanamido)propanoic acid (CAS No. 165451-52-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of an indole ring and an amide group positions it as a valuable scaffold for developing novel therapeutics. Ongoing studies continue to unravel its biological activities and mechanisms of action, paving the way for new treatments targeting neurological disorders, cancer, and inflammatory conditions. As synthetic methodologies advance and our understanding of biological pathways deepens, compounds like this one are poised to make meaningful contributions to medicine.